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Compound of Interest

Compound Name: p-Toluenesulfonyl azide

Cat. No.: B3030667

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the thermal stability and decomposition
characteristics of tosyl azide (p-toluenesulfonyl azide), a widely used reagent in organic
synthesis. Understanding the hazardous nature of this compound is critical for its safe
handling, storage, and use in research and development, particularly in the pharmaceutical
industry. This document summarizes key quantitative data, details relevant experimental
protocols, and visualizes the decomposition pathway.

Core Safety & Stability Data

Tosyl azide is a high-energy compound susceptible to explosive decomposition under thermal
stress or physical impact. The following tables summarize the critical safety and thermal
decomposition data for tosyl azide.

Table 1: Physical and Safety Properties of Tosyl Azide
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Decomposition (AHs)

J/g)

C80 Calorimetry

Property Value Source(s)
Molecular Formula C7H7N302S [1112113114]
Molar Mass 197.21 g/mol [11[31[5]
Colorless to pale yellow oily
Appearance o ) [1]
liquid or solid
Impact Sensitivity 50 kg-cm [6]
Self-reactive substances and
GHS Classification mixtures, Type D; Acute [2]
toxicity - Category 2, Oral
Table 2: Thermal Decomposition Data for Tosyl Azide
Parameter Value Method Source(s)
Explosive
Decomposition ~120 °C Not specified 1106171
Initiation Temperature
Initiation Temperature )
103 °C C80 Calorimetry
(T9)
Onset Temperature ~110-115 °C
. DSC
(Tonset) (estimated)
Enthalpy of -293.2 kJ/mol (-1487

Initial Weight Loss 28.6% TGA
Maximum
Recommended Safe 45 °C Based on DSC data [8]

Process Temperature

Note: The Onset Temperature (Tonset) is estimated based on the reported initiation
temperatures. A definitive DSC thermogram was not available in the searched literature.
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Thermal Decomposition Pathway

The thermal decomposition of tosyl azide proceeds through the initial elimination of nitrogen
gas (N2) to form a highly reactive intermediate, tosylnitrene. This nitrene can then undergo
various reactions depending on the reaction conditions and the presence of other reagents.

Decomposition Pathway of Tosyl Azide

Tosyl Azide
(p-CH3CeHaSO2N3)

Heat (A)

Transition State

Tosylnitrene (intermediate) .
(p-CH3CsH4SO:N) Nitrogen Gas (N2)

Reaction with solvent
or other species

y

Further Reaction Products
(e.g., insertion, addition products)
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Caption: Thermal decomposition of tosyl azide to form a tosylnitrene intermediate.

Experimental Protocols

Detailed experimental protocols are essential for the safe and accurate assessment of the
thermal stability of tosyl azide. The following are generalized procedures based on standard
methods for energetic materials.

Differential Scanning Calorimetry (DSC)

Objective: To determine the onset temperature and enthalpy of decomposition.
Methodology:

o Sample Preparation: Accurately weigh approximately 1-5 mg of tosyl azide into a high-
pressure stainless steel crucible.

e Instrumentation: Use a calibrated Differential Scanning Calorimeter (DSC) capable of
withstanding high pressures. An empty, sealed high-pressure crucible should be used as a
reference.

o Experimental Conditions:

o Heat the sample from ambient temperature (e.g., 25 °C) to a final temperature well above
the decomposition point (e.g., 300 °C).

o A constant heating rate, typically between 2 to 10 °C/min, should be applied.

o The experiment should be conducted under an inert atmosphere, such as nitrogen, with a
constant purge gas flow.

o Data Analysis: The DSC thermogram (heat flow vs. temperature) is analyzed to determine
the onset temperature of the exothermic decomposition peak (Tonset) and the integrated area
of the peak, which corresponds to the enthalpy of decomposition (AHs).
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DSC Experimental Workflow
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Caption: Workflow for determining thermal properties of tosyl azide via DSC.
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Thermogravimetric Analysis (TGA)

Objective: To determine the temperature range of decomposition and associated mass loss.

Methodology:

o Sample Preparation: Accurately weigh a small sample (typically 5-10 mg) of tosyl azide into
a TGA sample pan.

e Instrumentation: Use a calibrated Thermogravimetric Analyzer.
o Experimental Conditions:

o Heat the sample from ambient temperature to a temperature where decomposition is
complete (e.g., 300 °C).

o A constant heating rate (e.g., 10 °C/min) is applied.

o The analysis is performed under a controlled atmosphere, typically an inert gas like
nitrogen, to prevent oxidative side reactions.

o Data Analysis: The TGA curve (weight percent vs. temperature) is analyzed to identify the
temperature range over which mass loss occurs. The derivative of the TGA curve (DTG) can
be used to pinpoint the temperature of the maximum rate of mass loss.

BAM Fallhammer Impact Test

Objective: To determine the sensitivity of tosyl azide to impact.
Methodology: This procedure is based on the UN Manual of Tests and Criteria.[6][7][9][10]

o Apparatus: A standard BAM Fallhammer apparatus is used, which consists of a defined drop
weight, a sample holder, and a mechanism to vary the drop height.

e Sample Preparation: A small, measured amount of the substance is placed in the sample
holder.

e Test Procedure:
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o The drop weight is released from a specific height, impacting the sample.

o A series of trials are conducted at different drop heights to determine the lowest height at
which an explosion or decomposition occurs.

o The limiting impact energy is determined based on statistical analysis of the results (e.qg.,
the energy at which there is a 50% probability of initiation).

o Data Interpretation: The result is typically expressed as the impact energy in Joules (J) or as
a mass-height value (e.g., kg-cm).

Conclusion

Tosyl azide is a valuable reagent in chemical synthesis, but its handling requires stringent
safety protocols due to its potential for explosive decomposition. The data and protocols
presented in this guide are intended to provide researchers and professionals with the
necessary information to mitigate the risks associated with its use. It is imperative to always
handle tosyl azide with extreme care, in small quantities, and with appropriate personal
protective equipment in a well-ventilated area, and to avoid heat, shock, and friction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-tosyl-azide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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